Cas no 58787-91-0 (1,2-Benzenediol, 3-methoxy-5-(1-propenyl)-)

• Product Name: 1,2-Benzenediol, 3-methoxy-5-(1-propenyl)-
• CAS No: 58787-91-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1612294
• PubChem ID: 54029030
• Update Time: 2025-04-21

1,2-Benzenediol, 3-methoxy-5-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-methoxy-5-(1-propenyl)-
• 3-methoxy-5-prop-1-enylbenzene-1,2-diol
• 58787-91-0
• 3-Methoxy-5-(prop-1-en-1-yl)benzene-1,2-diol
• SCHEMBL2119058
• DTXSID20708511

• Inchi： 1S/C10H12O3/c1-3-4-7-5-8(11)10(12)9(6-7)13-2/h3-6,11-12H,1-2H3
• InChI Key： PFDPUHAVILVFNN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(C=CC)=C1)O)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols